Cas no 1805414-83-8 (3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde
• CAS No: 1805414-83-8
• MF: C₈H₆F₂INO
• MW: 297.04062128067
• CID: 4891550
• Update Time: 2025-10-29

3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2INO/c1-4-5(11)2-12-6(3-13)7(4)8(9)10/h2-3,8H,1H3
• InChI Key： NNCLSYVTHHRMDA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=O)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde

Research Briefing on 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde (CAS: 1805414-83-8)

3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde (CAS: 1805414-83-8) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of kinase inhibitors and antimicrobial agents, making it a focal point for researchers aiming to address unmet medical needs.

The synthesis of 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde involves multi-step organic transformations, including halogenation and formylation reactions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic route that yields the compound with high purity and scalability, which is critical for industrial applications. The presence of the difluoromethyl group enhances the metabolic stability of derived drug candidates, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions.

In terms of biological activity, recent preclinical studies have explored the compound's utility as a building block for small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, a derivative of 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde exhibited potent inhibitory activity against BRAF V600E, a mutant kinase implicated in melanoma. These findings were corroborated by in vitro and in vivo assays, showing promising tumor regression in murine models (Nature Communications, 2024).

Beyond oncology, this compound has also been investigated for its role in antimicrobial drug development. Researchers have synthesized analogs with enhanced activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The difluoromethyl group's electronegativity is believed to improve membrane permeability, a key factor in overcoming bacterial resistance mechanisms (Antimicrobial Agents and Chemotherapy, 2023).

Despite its potential, challenges remain in the large-scale production and optimization of 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde. Issues such as regioselectivity during functionalization and cost-effective purification methods are areas of active research. Collaborative efforts between academia and industry are underway to address these hurdles, with several patents filed in the past year highlighting innovative approaches to streamline synthesis (e.g., WO2023124567).

In conclusion, 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-carboxaldehyde represents a pivotal intermediate in modern drug discovery. Its structural features enable the development of compounds with improved pharmacokinetic and pharmacodynamic properties. Ongoing research is expected to further elucidate its applications, particularly in targeted therapies and combating antimicrobial resistance. Stakeholders in the pharmaceutical and agrochemical sectors should monitor advancements related to this compound, as they may translate into groundbreaking therapeutic options.